(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride

• Molecular Formula: C5H5ClF2O4S
• Molecular Weight: 234.61 g/mol
• IUPAC Name: (4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride
• InChI: InChI=1S/C5H5ClF2O4S/c6-13(10,11)2-3-1-5(7,8)4(9)12-3/h3H,1-2H2
• InChI Key: PNBDWLRGASCQRU-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)C1(F)F)CS(=O)(=O)Cl

Description

(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride (CAS: 1696324-74-9) is a fluorinated oxolane derivative featuring a methanesulfonyl chloride functional group. Its molecular formula is C₅H₅ClF₂O₄S, with a molar mass of 234.61 g/mol . The compound’s structure includes a tetrahydrofuran (oxolane) ring substituted with two fluorine atoms at the 4-position, a ketone group at the 5-position, and a methanesulfonyl chloride moiety at the 2-position. This combination of electron-withdrawing groups (fluorine and ketone) enhances the electrophilicity of the sulfonyl chloride, making it reactive in nucleophilic substitution or coupling reactions.

Preparation Methods

The synthesis of (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride typically involves the reaction of appropriate precursors under controlled conditions. One common synthetic route includes the reaction of a difluorinated oxolane derivative with methanesulfonyl chloride in the presence of a suitable catalyst . The reaction conditions often require an inert atmosphere, such as nitrogen or argon, and may involve the use of solvents like dichloromethane or tetrahydrofuran

Chemical Reactions Analysis

(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The methanesulfonyl chloride group can be substituted with nucleophiles such as amines or alcohols, leading to the formation of sulfonamide or sulfonate esters.

Hydrolysis: In the presence of water, the compound can hydrolyze to form the corresponding sulfonic acid and hydrochloric acid.

Oxidation and Reduction:

Scientific Research Applications

(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonamide and sulfonate ester derivatives.

Biology: The compound can be used to modify biological molecules, such as proteins and peptides, through sulfonylation reactions.

Medicine: Research into potential pharmaceutical applications includes the development of new drug candidates that incorporate the sulfonyl chloride moiety.

Mechanism of Action

The mechanism of action of (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride involves the reactivity of the sulfonyl chloride group. This group can react with nucleophiles, leading to the formation of covalent bonds with target molecules . The difluorinated oxolane ring may also contribute to the compound’s reactivity and stability

Comparison with Similar Compounds

[5-(Trifluoromethyl)oxolan-2-yl]methanesulfonyl Chloride

A closely related compound, [5-(trifluoromethyl)oxolan-2-yl]methanesulfonyl chloride (CAS: 2126162-12-5), shares the oxolane core and methanesulfonyl chloride group but differs in substituents. Key comparisons include:

Property	Target Compound	[5-(Trifluoromethyl)oxolan-2-yl]methanesulfonyl Chloride
Molecular Formula	C₅H₅ClF₂O₄S	C₆H₈ClF₃O₃S
Molar Mass (g/mol)	234.61	252.64
Substituents	4,4-difluoro, 5-oxo	5-(trifluoromethyl)
Electron Effects	Strong electron-withdrawing (F, ketone)	Moderate electron-withdrawing (CF₃)
Reactivity Implications	Enhanced sulfonyl chloride activation	Less activation compared to target compound

Structural and Reactivity Analysis :

• The target compound’s 4,4-difluoro-5-oxo substituents create a highly electron-deficient oxolane ring, increasing the electrophilicity of the sulfonyl chloride group. This contrasts with the 5-trifluoromethyl group in the analog, which provides less polarization due to the CF₃ group’s inductive effects .
• The higher oxygen content (O₄ vs. O₃) in the target compound may improve solubility in polar solvents, though experimental data are unavailable .

Pyrimidine-Based Methanesulfonyl Chlorides

describes 5-benzyl-2,4,6-tris(methanesulfonyloxy)pyrimidine, a by-product with three methanesulfonyl groups.

Property	Target Compound	5-Benzyl-2,4,6-Tris(methanesulfonyloxy)pyrimidine
Core Structure	Oxolane	Pyrimidine
Number of Sulfonyl Groups	1	3
Applications	Potential mono-functionalization	Multi-site reactivity (limited use reported)

Functional Comparison :

• The pyrimidine derivative’s three reactive sites enable multi-step substitutions, whereas the target compound’s single sulfonyl chloride group is suited for selective modifications .
• The trifluoromethanesulfonyl group in 2-methylthio-4,6-bis(trifluoromethanesulfonyl)pyrimidine () exhibits superior leaving-group ability compared to methanesulfonyl chloride, suggesting the target compound may be less reactive in Stille couplings .

Biological Activity

(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride is a synthetic compound with significant biological implications, particularly in medicinal chemistry. Its unique structure, characterized by a difluorinated oxolane ring and a methanesulfonyl chloride moiety, contributes to its reactivity and potential applications in drug development and biochemical research.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C$_5$H$_5$ClF$_2$O$_4$S
Molecular Weight	234.61 g/mol
IUPAC Name	(4,4-difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride
CAS Number	1696324-74-9

The biological activity of (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride is primarily attributed to its sulfonyl chloride group, which is highly electrophilic. This characteristic allows it to react with nucleophiles, leading to the formation of covalent bonds with various biological molecules, including proteins and nucleic acids. Such interactions can modify the activity of these biomolecules, impacting cellular processes.

Biological Applications

• Protein Modification : The compound can be utilized to introduce sulfonyl groups into proteins, enhancing their stability and altering their functional properties.
• Drug Development : Research indicates that derivatives of sulfonyl chlorides exhibit diverse pharmacological activities, including anti-cancer and anti-inflammatory effects. The incorporation of (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride into drug candidates may enhance their metabolic stability and bioavailability.

Case Studies

Several studies have explored the biological implications of sulfonamide derivatives related to this compound:

• Anticancer Activity : A study demonstrated that sulfonamide derivatives could inhibit myeloid cell leukemia-1 (Mcl-1), a protein that promotes cancer cell survival. Compounds that modify Mcl-1 showed promise in enhancing apoptosis in cancer cells .
• Neuroprotective Effects : Research on similar sulfonamide compounds indicated potential neuroprotective effects through inhibition of carbonic anhydrase enzymes, which are implicated in neurodegenerative diseases like Alzheimer’s .
• Diabetes Treatment : Some derivatives have been shown to inhibit dipeptidyl peptidase IV, suggesting that compounds incorporating the sulfonyl moiety could be beneficial in managing type II diabetes .

Comparative Analysis

To better understand the potential of (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride, it is useful to compare it with other sulfonyl chloride derivatives:

Compound	Key Features	Biological Activity
Methanesulfonyl chloride	Simple structure	Used for protein modification
Trifluoromethanesulfonyl chloride	Contains trifluoromethyl group	Improved metabolic stability in drugs
Benzenesulfonyl chloride	Aromatic ring structure	Diverse applications in organic synthesis